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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Tetrasodium N-(1,2-

dicarboxyethyl)-N-octadecylsulfosuccinamate, a versatile anionic surfactant commonly known

by its trade name, Aerosol 22. This document elucidates the chemical structure,

physicochemical properties, and key applications of this compound, with a particular focus on

its emerging role in drug development. Detailed information on its function as a solubilizing

agent, emulsifier in nano-formulations, and potential as a permeability enhancer is presented.

This guide is intended to serve as a valuable resource for researchers and professionals

engaged in the fields of pharmaceutical sciences, chemistry, and materials science.

Chemical Identity and Structure
Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate is a complex organic

molecule characterized by a long hydrophobic octadecyl (C18) chain and a hydrophilic

headgroup containing multiple carboxylate and a sulfonate functionality. This amphiphilic nature

underpins its surface-active properties.

Synonyms:

Aerosol® 22
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Tetrasodium dicarboxyethyl stearyl sulfosuccinamate

Tetrasodium N-octadecyl-N-(sulfosuccinyl)aspartate

CAS Numbers:

38916-42-6 (Primary)

3401-73-8 (Often associated with the L-aspartate form)

Molecular Formula: C₂₆H₄₃NNa₄O₁₀S

The structural formula reveals a succinic acid derivative backbone further functionalized to

create a potent surfactant.

Molecular Structure

CH₃(CH₂)₁₇ N
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Caption: Chemical structure of Tetrasodium N-(1,2-dicarboxyethyl)-N-

octadecylsulfosuccinamate.

Physicochemical Properties
The physicochemical properties of Tetrasodium N-(1,2-dicarboxyethyl)-N-

octadecylsulfosuccinamate are critical to its function as a surfactant and its applications in

various formulations.
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Property Value Reference(s)

Molecular Weight ~653.64 g/mol [1]

Appearance
Varies, can be a clear to

slightly cloudy liquid
[2]

Density ~1.12 g/mL at 25°C [3]

Flash Point 54 °C [3]

Solubility Soluble in water [4]

Chemical Category
Anionic Surfactant,

Sulfosuccinate
[5]

Synthesis and Manufacturing
While specific, detailed industrial synthesis protocols are often proprietary, the general

synthesis of sulfosuccinamate surfactants involves a multi-step process. A plausible synthetic

route for Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate would likely involve

the following key reactions:

Amidation: Reaction of octadecylamine with maleic anhydride to form N-octadecylmaleamic

acid.

Michael Addition: The N-octadecylmaleamic acid then undergoes a Michael addition with the

amino group of aspartic acid.

Sulfonation: The double bond in the maleic-derived portion of the molecule is sulfonated

using a suitable sulfonating agent, such as sodium bisulfite.

Neutralization: The final step involves neutralization with four equivalents of sodium

hydroxide to form the tetrasodium salt.
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Caption: Plausible synthetic pathway for the target compound.

Analytical Methodologies
The characterization and quantification of Tetrasodium N-(1,2-dicarboxyethyl)-N-

octadecylsulfosuccinamate in various matrices are crucial for quality control and research

purposes.

High-Performance Liquid Chromatography with Charged
Aerosol Detection (HPLC-CAD)
Due to the lack of a strong UV chromophore in its structure, traditional HPLC with UV detection

is not ideal. HPLC coupled with a Charged Aerosol Detector (CAD) is a more suitable method

for the analysis of such surfactants.[5][6]
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Experimental Protocol (General Method):

Column: A reverse-phase column, such as a C8 or C18, is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is

commonly employed.

Detector: Charged Aerosol Detector (CAD). The principle involves nebulizing the column

eluent, charging the resulting aerosol particles, and measuring the charge, which is

proportional to the analyte mass.

Quantification: Quantification is achieved by comparing the peak area of the analyte to that

of a standard of known concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of Tetrasodium

N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate.

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

long alkyl chain (a broad multiplet in the aliphatic region), as well as distinct signals for the

protons on the dicarboxyethyl and sulfosuccinamate moieties.

¹³C NMR: The carbon NMR spectrum would provide detailed information on the carbon

skeleton, with distinct chemical shifts for the carbonyl carbons, the carbons attached to the

nitrogen and sulfur atoms, and the carbons of the octadecyl chain.

Applications in Drug Development
The unique properties of Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate

make it a valuable excipient in pharmaceutical formulations, particularly in the context of

modern drug delivery systems.

Solubilizing Agent for Poorly Water-Soluble Drugs
A significant challenge in drug development is the poor aqueous solubility of many active

pharmaceutical ingredients (APIs), which can limit their bioavailability. As a surfactant,
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Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate can form micelles in aqueous

solutions above its critical micelle concentration (CMC). These micelles have a hydrophobic

core that can encapsulate lipophilic drug molecules, thereby increasing their apparent solubility

in the aqueous medium.

Emulsifier for Nanoemulsions and Nanoparticle Systems
Nanoemulsions are increasingly being investigated as advanced drug delivery systems to

enhance the oral bioavailability and targeted delivery of drugs.[3][7][8] Tetrasodium N-(1,2-

dicarboxyethyl)-N-octadecylsulfosuccinamate can act as an effective emulsifying agent in the

preparation of oil-in-water (o/w) nanoemulsions. Its ability to reduce the interfacial tension

between the oil and water phases facilitates the formation of small, stable droplets. This is

particularly relevant for the formulation of "nano latex systems".[5]

Nanoemulsion Formulation Workflow

Poorly Soluble API

Oil Phase

High-Energy Homogenization

Aqueous Phase Tetrasodium N-(1,2-dicarboxyethyl)-N-
octadecylsulfosuccinamate

Drug-Loaded Nanoemulsion
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Caption: Role in nanoemulsion drug delivery systems.

Permeability Enhancer
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Anionic surfactants have been shown to interact with biological membranes, potentially leading

to an increase in their permeability.[9][10] This effect can be harnessed to enhance the

absorption of drugs that have poor membrane permeability. The proposed mechanism involves

the transient disruption of the lipid bilayer of epithelial cells, which can facilitate the paracellular

or transcellular transport of drug molecules.[11][12] However, it is crucial to carefully evaluate

the concentration-dependent effects to ensure the safety and reversibility of this membrane

perturbation.

Mechanism of Permeability Enhancement

Surfactant Monomers

Interaction and
Transient Disruption

Epithelial Cell Membrane
(Lipid Bilayer)

Increased Drug Permeability
(Paracellular/Transcellular)
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Caption: Interaction with biological membranes.

Safety and Biocompatibility
The safety and biocompatibility of any excipient are of paramount importance in drug

development. The available safety data for Tetrasodium N-(1,2-dicarboxyethyl)-N-

octadecylsulfosuccinamate indicates that it may cause mild skin and eye irritation.[13] As with

all surfactants, its effects on biological membranes are concentration-dependent. At low

concentrations, it can be well-tolerated, while at higher concentrations, it may lead to cell lysis.

Therefore, careful dose-finding and toxicity studies are essential when considering this
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compound for a new pharmaceutical formulation. Further research into the long-term

biocompatibility and potential immunogenicity is warranted for specific drug delivery

applications.

Conclusion
Tetrasodium N-(1,2-dicarboxyethyl)-N-octadecylsulfosuccinamate is a highly functional anionic

surfactant with established applications in various industries and growing potential in the field

of drug development. Its ability to act as a solubilizing agent, an emulsifier for advanced drug

delivery systems like nanoemulsions, and a potential permeability enhancer makes it a

compound of significant interest to pharmaceutical scientists. Future research should focus on

detailed mechanistic studies of its interaction with biological systems and comprehensive

biocompatibility assessments to fully realize its potential in creating safer and more effective

drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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